Cas no 2639403-61-3 (Ethyl 5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate)

• Product Name: Ethyl 5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
• CAS No: 2639403-61-3
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5664179
• PubChem ID: 165900964
• Update Time: 2025-06-15

Ethyl 5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27724272
• ethyl 5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
• 2639403-61-3
• Ethyl 5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate

• Inchi： 1S/C13H17NO3/c1-3-17-13(15)10-4-5-12(16-2)9-6-7-14-8-11(9)10/h4-5,14H,3,6-8H2,1-2H3
• InChI Key： LLPUIDRRSKUFII-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=O)OCC)C2CNCCC=21

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate

Ethyl 5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate (CAS No. 2639403-61-3): A Comprehensive Overview

Ethyl 5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate, identified by its CAS number 2639403-61-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class of alkaloids, which are known for their diverse biological activities and potential therapeutic applications. The presence of a methoxy group at the 5-position and an ester functionality at the 8-position contributes to its unique chemical profile and biological properties.

The structure of Ethyl 5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate is characterized by a bicyclic system consisting of a benzene ring fused with a piperidine ring. This core structure is further modified by the methoxy and ester substituents, which play crucial roles in determining its pharmacological effects. The compound's solubility, stability, and interaction with biological targets are influenced by these functional groups, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their potential role in treating various neurological and cardiovascular disorders. Studies have shown that compounds within this class can modulate neurotransmitter systems, including dopamine and serotonin pathways, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. Ethyl 5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate has been investigated for its potential to interact with these pathways, offering a promising lead for further pharmacological exploration.

One of the key areas of research involving Ethyl 5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate is its role as a precursor in the synthesis of more complex bioactive molecules. The ester group at the 8-position provides a versatile handle for chemical modifications, allowing researchers to explore novel derivatives with enhanced pharmacological properties. For instance, hydrolysis of the ester can yield the corresponding carboxylic acid derivative, which may exhibit different biological activities compared to the ester form.

Moreover, the methoxy group at the 5-position can be further functionalized through various chemical reactions such as methylation or demethylation. These modifications can alter the electronic properties of the molecule and influence its binding affinity to biological targets. Such flexibility makes Ethyl 5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate a valuable tool for medicinal chemists seeking to develop new therapeutic agents.

The synthesis of Ethyl 5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the tetrahydroisoquinoline core. The introduction of the methoxy group typically involves nucleophilic substitution reactions using methanol or methylating agents under controlled conditions.

In terms of pharmacological activity, preliminary studies on Ethyl 5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate have revealed potential effects on various biological pathways. For example, it has been shown to interact with serotonin receptors in vitro , suggesting a possible role in treating mood disorders. Additionally , interactions with dopamine receptors have been observed , indicating potential applications in neurodegenerative diseases . These findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms of action.

The development of new drugs often involves rigorous testing to evaluate safety and efficacy before moving into clinical trials. Ethyl 5-methoxy-1 ,2 ,3 ,4 -tetrahydroisoquinoline -8 -carboxylate is currently being studied in preclinical models to assess its toxicity profile and pharmacokinetic properties . These studies are essential for determining whether the compound is suitable for further development into a clinical candidate . If successful , it could pave the way for new treatments targeting neurological disorders.

Advances in computational chemistry have also played a significant role in understanding the behavior of Ethyl 5-methoxy -1 ,2 ,3 ,4 -tetrahydroisoquinoline -8 -carboxylate . Molecular modeling techniques allow researchers to predict how the compound might interact with biological targets based on its three-dimensional structure . These predictions can guide experimental design and help identify potential modifications that could enhance its therapeutic efficacy . By combining experimental data with computational insights , scientists can accelerate the drug discovery process significantly.

The future prospects for Ethyl 5-methoxy -1 ,2 ,3 ,4 -tetrahydroisoquinoline -8 -carboxylate are promising given its unique structural features and demonstrated biological activity . Ongoing research aims to explore new synthetic routes that improve yield and scalability while maintaining high purity standards . Additionally , efforts are underway to identify new derivatives with enhanced pharmacological properties through structural modifications . These efforts could lead to novel therapeutic agents that address unmet medical needs effectively.